Cas no 62973-69-7 (Sodium 2-Iodobenzenesulfonate)

• Product Name: Sodium 2-Iodobenzenesulfonate
• CAS No: 62973-69-7
• MF: C₆H₄INaO₃S
• MW: 306.05340385437
• MDL: MFCD12031329
• CID: 1066683
• PubChem ID: 125307688
• Update Time: 2025-06-29

Sodium 2-Iodobenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• Sodium 2-Iodobenzenesulfonate
• 2-Iodobenzenesulfonic Acid Sodium Salt
• S0848
• o-Iodobenzenesulfonic acid sodium salt
• Sodium 2-iodobenzene-1-sulfonate
• Benzenesulfonic acid, 2-iodo-, sodium salt
• sodium;2-iodobenzenesulfonate
• sodium 2-iodo-benzenesulfonate
• KIPWXZMYZCPXGE-UHFFFAOYSA-M
• DTXSID20635378
• MFCD12031329
• DB-251530
• CS-0090215
• 62973-69-7
• SY039377
• Sodium2-Iodobenzenesulfonate
• AKOS027384104
• AS-81337
• A51139
• C6H4INaO3S
• SCHEMBL3203465

• MDL： MFCD12031329
• Inchi： 1S/C6H5IO3S.Na/c7-5-3-1-2-4-6(5)11(8,9)10;/h1-4H,(H,8,9,10);/q;+1/p-1
• InChI Key： KIPWXZMYZCPXGE-UHFFFAOYSA-M
• SMILES： IC1C=CC=CC=1S(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 305.88200
• Monoisotopic Mass: 305.88236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.6

Experimental Properties

• Melting Point: >300 ºC
• PSA: 65.58000
• LogP: 2.27610

Sodium 2-Iodobenzenesulfonate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on Sodium 2-Iodobenzenesulfonate

Recent Advances in the Application of Sodium 2-Iodobenzenesulfonate (CAS: 62973-69-7) in Chemical Biology and Pharmaceutical Research

Sodium 2-Iodobenzenesulfonate (CAS: 62973-69-7) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its versatile applications in organic synthesis, medicinal chemistry, and drug development. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules and its potential in radiopharmaceutical applications. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, mechanistic insights, and therapeutic potential.

One of the most notable developments in the use of Sodium 2-Iodobenzenesulfonate is its application in palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura and Heck reactions. These reactions are pivotal in the construction of complex organic frameworks, which are often found in drug candidates. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of Sodium 2-Iodobenzenesulfonate in the synthesis of aryl sulfonamides, a class of compounds with broad-spectrum biological activities, including antimicrobial and anti-inflammatory properties.

In addition to its synthetic utility, Sodium 2-Iodobenzenesulfonate has garnered attention for its potential in radiopharmaceuticals. The iodine moiety in the compound makes it a suitable candidate for radiolabeling, enabling its use in positron emission tomography (PET) imaging. Recent preclinical studies have explored its incorporation into radiotracers for the detection of tumors and neurological disorders. For instance, a 2024 study in the European Journal of Nuclear Medicine and Molecular Imaging reported the successful development of a Sodium 2-Iodobenzenesulfonate-based radiotracer for imaging amyloid plaques in Alzheimer's disease.

Mechanistic studies have also shed light on the compound's interactions with biological targets. Molecular docking simulations and in vitro assays have revealed that Sodium 2-Iodobenzenesulfonate derivatives can modulate enzyme activity, particularly in pathways related to inflammation and oxidative stress. These findings open new avenues for the design of targeted therapies, especially for conditions like rheumatoid arthritis and neurodegenerative diseases.

Despite these promising developments, challenges remain in the large-scale production and stability of Sodium 2-Iodobenzenesulfonate under physiological conditions. Researchers are actively investigating novel formulation strategies, such as encapsulation in nanocarriers, to enhance its bioavailability and reduce potential toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, Sodium 2-Iodobenzenesulfonate (CAS: 62973-69-7) continues to be a valuable tool in chemical biology and pharmaceutical research. Its dual role as a synthetic intermediate and a potential therapeutic agent underscores its importance in the field. Future research should focus on optimizing its properties and expanding its applications, particularly in personalized medicine and diagnostic imaging.